Cas no 2137816-51-2 ({2-4-(3-methoxypyrrolidine-1-carbonyl)-1H-1,2,3-triazol-1-ylethyl}dimethylamine)

{2-4-(3-methoxypyrrolidine-1-carbonyl)-1H-1,2,3-triazol-1-ylethyl}dimethylamine structure
2137816-51-2 structure
Product Name:{2-4-(3-methoxypyrrolidine-1-carbonyl)-1H-1,2,3-triazol-1-ylethyl}dimethylamine
CAS No:2137816-51-2
MF:C12H21N5O2
MW:267.327441930771
CID:5608660
PubChem ID:145875937
Update Time:2025-05-21

{2-4-(3-methoxypyrrolidine-1-carbonyl)-1H-1,2,3-triazol-1-ylethyl}dimethylamine Chemical and Physical Properties

Names and Identifiers

    • 2137816-51-2
    • EN300-840756
    • {2-[4-(3-methoxypyrrolidine-1-carbonyl)-1H-1,2,3-triazol-1-yl]ethyl}dimethylamine
    • [1-[2-(Dimethylamino)ethyl]triazol-4-yl]-(3-methoxypyrrolidin-1-yl)methanone
    • Z2942656798
    • {2-4-(3-methoxypyrrolidine-1-carbonyl)-1H-1,2,3-triazol-1-ylethyl}dimethylamine
    • Inchi: 1S/C12H21N5O2/c1-15(2)6-7-17-9-11(13-14-17)12(18)16-5-4-10(8-16)19-3/h9-10H,4-8H2,1-3H3
    • InChI Key: ZBMZTOPOFFXJCD-UHFFFAOYSA-N
    • SMILES: O(C)C1CN(C(C2=CN(CCN(C)C)N=N2)=O)CC1

Computed Properties

  • Exact Mass: 267.16952493g/mol
  • Monoisotopic Mass: 267.16952493g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 63.5Ų

{2-4-(3-methoxypyrrolidine-1-carbonyl)-1H-1,2,3-triazol-1-ylethyl}dimethylamine Pricemore >>

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{2-4-(3-methoxypyrrolidine-1-carbonyl)-1H-1,2,3-triazol-1-ylethyl}dimethylamine Related Literature

Additional information on {2-4-(3-methoxypyrrolidine-1-carbonyl)-1H-1,2,3-triazol-1-ylethyl}dimethylamine

{2-4-(3-Methoxypyrrolidine-1-Carbonyl)-1H-1,2,3-Triazol-1-Ylethyl}Dimethylamine: A Comprehensive Overview

{2-4-(3-Methoxypyrrolidine-1-Carbonyl)-1H-1,2,3-Triazol-1-Ylethyl}Dimethylamine (CAS No. 213781651) is a complex organic compound with a unique structure that combines elements of pyrrolidine, triazole, and amine functionalities. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure is characterized by a triazole ring fused with a pyrrolidine moiety and substituted with a methoxy group and a dimethylamine side chain.

The synthesis of {2-4-(3-Methoxypyrrolidine-1-Carbonyl)-...}Dimethylamine involves multi-step organic reactions, often utilizing advanced techniques such as click chemistry to form the triazole ring. The presence of the triazole group makes this compound particularly interesting for applications requiring high stability and reactivity. Recent studies have explored its potential as an intermediate in drug design, where its ability to form stable bonds with other molecules is highly advantageous.

One of the most promising areas of research involving this compound is its role in the development of new materials. The combination of the triazole ring and the dimethylamine group provides unique electronic properties that could be exploited in the creation of advanced polymers or coatings. Researchers have also investigated its use in catalysis, where its structure allows for efficient catalytic activity in certain reactions.

Another significant aspect of this compound is its pharmacological potential. Studies have shown that {...}Dimethylamine exhibits moderate activity in vitro against certain enzymes, suggesting it could be a lead compound for drug development. However, further research is needed to fully understand its pharmacokinetics and toxicity profile.

In terms of environmental impact, {...}Dimethylamine has been shown to degrade under specific conditions, which is a positive indicator for its potential use in sustainable chemical processes. Its stability under various pH conditions also makes it a candidate for use in industrial applications where robustness is required.

Recent advancements in computational chemistry have allowed researchers to model the behavior of {...}Dimethylamine at the molecular level. These models provide insights into its interaction with biological systems and its potential for modification to enhance specific properties. Such computational studies are crucial for guiding experimental work and optimizing the compound's performance.

In conclusion, {...}Dimethylamine (CAS No. 21378165) represents a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover new aspects of this compound's properties and capabilities, it is likely to play an increasingly important role in advancing scientific and technological frontiers.

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